Cas no 1804490-32-1 (2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1804490-32-1
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4872425
• Update Time: 2025-05-23

2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-6(8(11)12)2-5(3-9)13-7(4)10/h2,8H,3H2,1H3
• InChI Key： GLSJOMHWWZQDSG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(F)F)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine

Introduction to 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine (CAS No. 1804490-32-1)

2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine, a compound with the CAS number 1804490-32-1, is a versatile and intriguing molecule that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including chloro, chloromethyl, difluoromethyl, and methyl substituents. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular structure of 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine can be represented as C₉H₈Cl₂F₂N. The presence of multiple halogen atoms (chlorine and fluorine) imparts significant reactivity and stability to the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the pyridine ring provides a basic nitrogen atom, which can participate in various chemical reactions and interactions.

In recent years, the study of 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine has expanded beyond its use as a synthetic intermediate. Researchers have explored its potential applications in medicinal chemistry, particularly in the development of novel drugs and therapeutic agents. The unique combination of functional groups in this compound allows for the design of molecules with specific biological activities, such as enzyme inhibitors, receptor modulators, and anti-inflammatory agents.

One of the key areas of research involving 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine is its role in the development of agrochemicals. Pyridine derivatives are widely used in the agricultural industry due to their effectiveness as pesticides, herbicides, and fungicides. The presence of multiple halogen substituents in this compound enhances its stability and efficacy against various pests and pathogens. Studies have shown that 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine can be used as a precursor to develop more potent and selective agrochemicals with reduced environmental impact.

In the realm of pharmaceutical research, 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine has shown promise as a lead compound for drug discovery. Its structural features make it an attractive candidate for modification to enhance its pharmacological properties. For instance, researchers have investigated the use of this compound as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. One notable example is its potential application in the treatment of neurodegenerative diseases, where it has been shown to modulate key enzymes associated with protein aggregation and oxidative stress.

The synthesis of 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the desired functional groups through sequential reactions such as chlorination, methylation, and difluoromethylation. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

Beyond its synthetic utility, 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine has also been studied for its potential biological activities. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in cellular signaling pathways. For example, it has been shown to inhibit the activity of certain kinases, which are key regulators of cell growth and proliferation. This property makes it a potential candidate for developing anticancer drugs that target specific signaling pathways.

In addition to its enzymatic inhibition properties, 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma involve complex interactions between immune cells and cytokines. Studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The safety profile of 2-Chloro-6-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have evaluated its toxicity, pharmacokinetics, and metabolic stability. Results from these studies indicate that this compound exhibits favorable safety margins when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-Chloro-6-(chloromethyl)-4-(difluoromethy l-3-meth ylpyri dine (CAS No. 1804490-32-1)) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthetic chemistry and a promising lead compound for drug discovery. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in advancing scientific knowledge and innovation.